Cas no 1804356-95-3 (Ethyl 2-methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 2-methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804356-95-3
• MF: C₁₁H₁₂F₃NO₄
• MW: 279.212493896484
• CID: 4813432
• Update Time: 2025-06-15

Ethyl 2-methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C11H12F3NO4/c1-4-18-10(16)8-7(19-11(12,13)14)5-6(2)15-9(8)17-3/h5H,4H2,1-3H3
• InChI Key： HNACCVPQEQVCHF-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C)N=C(C=1C(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• XLogP3: 3
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 2-methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate

Research Brief on Ethyl 2-methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1804356-95-3)

Ethyl 2-methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1804356-95-3) is a fluorinated pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by its trifluoromethoxy and methoxy substituents, serves as a versatile intermediate for the synthesis of bioactive molecules targeting various therapeutic areas.

Recent studies have focused on the synthetic utility of this compound as a building block for the development of novel agrochemicals and pharmaceuticals. The trifluoromethoxy group, in particular, is known to enhance metabolic stability and lipophilicity, making it a valuable moiety in the design of CNS-active compounds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of potent GABA receptor modulators with improved blood-brain barrier penetration.

The compound's mechanism of action and biological relevance were further elucidated in a series of structure-activity relationship (SAR) studies. Researchers at several pharmaceutical companies have incorporated this scaffold into their drug discovery pipelines, particularly for neurological disorders and inflammatory diseases. Patent filings from 2022-2023 reveal its use in developing next-generation kinase inhibitors with reduced off-target effects.

From a synthetic chemistry perspective, novel methodologies have been developed for the efficient production of Ethyl 2-methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate. A 2023 study in Organic Process Research & Development reported an optimized three-step synthesis with 78% overall yield, addressing previous challenges in regioselective functionalization of the pyridine ring. This advancement has significant implications for scaling up production for preclinical studies.

Analytical characterization of the compound has been thoroughly documented, with recent publications providing detailed NMR (1H, 13C, 19F) and mass spectrometry data. The crystalline structure was solved in 2022, revealing interesting intermolecular interactions that contribute to its stability. These structural insights are proving valuable for computational chemists working on molecular docking studies.

Looking forward, research directions include exploring its potential as a precursor for PET radiotracers (utilizing the fluorine atoms) and investigating its metabolic pathways. Preliminary ADME studies suggest favorable pharmacokinetic properties, though further optimization may be required to reduce plasma protein binding. The compound continues to be a subject of active investigation in both academic and industrial settings, with several collaborative research projects underway to expand its applications in medicinal chemistry.